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Compound of Interest

Compound Name: 2-Nitrobenzoic acid

Cat. No.: B147310

Introduction

2-Nitrobenzoic acid and its derivatives are versatile chemical intermediates that serve as
crucial building blocks in the synthesis of a wide range of agrochemicals.[1][2] The presence of
both a carboxylic acid and a nitro group on the aromatic ring allows for diverse chemical
modifications, making these compounds valuable precursors for complex molecules with
desired biological activities.[3] Their applications span the development of herbicides,
insecticides, and fungicides. This document provides detailed application notes on the use of 2-
nitrobenzoic acid derivatives in agrochemical synthesis, complete with experimental protocols
and quantitative data.

Application Notes
Intermediate for Diamide Insecticides

A key application of 2-nitrobenzoic acid derivatives is in the production of modern
insecticides. Specifically, 2-nitro-3-methylbenzoic acid is the core starting material for the
synthesis of blockbuster diamide insecticides such as chlorantraniliprole and cyantraniliprole.[4]
These insecticides are known for their high efficacy, low toxicity to non-target organisms, and
novel mode of action, targeting the ryanodine receptors in insects. The synthesis of this crucial
intermediate is a critical step in the overall manufacturing process of these widely used crop
protection agents.

Precursor for Herbicides
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2-Nitrobenzoic acid derivatives are instrumental in the synthesis of various herbicides.

» Mesotrione Intermediate: 2-Nitro-4-methylsulfonylbenzoic acid (NMSBA) is an important
intermediate in the synthesis of mesotrione, a selective pre- and post-emergence herbicide
used to control broadleaf weeds in corn.[5]

e AHAS-Inhibiting Herbicides: In the development of 2-(pyrimidin-2-yloxy)benzoic acid (PYB)
herbicides, which act by inhibiting the acetohydroxyacid synthase (AHAS) enzyme, the
introduction of a photosensitive nitro group into the molecule has been shown to enhance
herbicidal activity. This modification improves the compound's affinity with the AHAS enzyme
and accelerates its decomposition into the active bispyribac acid, especially with
photocatalysis. This highlights the strategic use of the nitrobenzoic acid scaffold to fine-tune
the properties of the final agrochemical.

Mode of Action: AHAS Inhibition

Acetohydroxyacid synthase (AHAS), also known as acetolactate synthase (ALS), is a critical
enzyme in the biosynthetic pathway of branched-chain amino acids (valine, leucine, and
isoleucine) in plants and microorganisms. Herbicides derived from nitrobenzoic acid precursors
can act as inhibitors of this enzyme. By binding to the AHAS enzyme, the herbicide blocks the
production of these essential amino acids, leading to a cessation of plant cell growth and
eventual death of the weed.
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Filter and Wash
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Filter Product

Obtain Pure 2-Nitro-3-methylbenzoic Acid Obtain Pure 2-Nitro-4-methylsulfonylbenzoic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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